Cas no 5655-81-2 (Podocarp-8(14)-en-13-one,3b-hydroxy-, acetate (7CI,8CI))

• Product name: Podocarp-8(14)-en-13-one,3b-hydroxy-, acetate (7CI,8CI)
• CAS No: 5655-81-2
• MF: C₁₇H₁₉F₃N₄O₃
• MW: 384.352974176407
• CID: 379140
• PubChem ID: 3803814

Podocarp-8(14)-en-13-one,3b-hydroxy-, acetate (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Podocarp-8(14)-en-13-one,3b-hydroxy-, acetate (7CI,8CI)
• 5-[[3-(dimethylamino)propylamino]methylidene]-1-[3-(trifluoromethyl)phenyl]-1,3-diazinane-2,4,6-trione
• 5655-81-2
• DTXSID40425511
• (E)-5-(((3-(dimethylamino)propyl)amino)methylene)-1-(3-(trifluoromethyl)phenyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• AC1OALZV
• AKOS005698629
• AKOS030513730

• Inchi： InChI=1S/C17H19F3N4O3/c1-23(2)8-4-7-21-10-13-14(25)22-16(27)24(15(13)26)12-6-3-5-11(9-12)17(18,19)20/h3,5-6,9-10,26H,4,7-8H2,1-2H3,(H,22,25,27)
• InChI Key： HFMKUXLSGKTNIF-UHFFFAOYSA-N
• SMILES： CN(C)CCCN=CC1=C(N(C(=O)NC1=O)C2=CC=CC(=C2)C(F)(F)F)O

Computed Properties

• Exact Mass: 384.14107
• Monoisotopic Mass: 384.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 81.8A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.372
• Refractive Index: 1.57
• PSA: 81.75